Cas no 827031-23-2 (4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-)

• Product Name: 4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-
• CAS No: 827031-23-2
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 686212
• PubChem ID: 11461028
• Update Time: 2025-04-19

4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-
• 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine
• DTXSID20466669
• 827031-23-2
• CHEMBL1093693
• SCHEMBL3112156

• Inchi： 1S/C18H19N3O2/c1-12-19-15-6-5-7-16(23-4)17(15)18(20-12)21(2)13-8-10-14(22-3)11-9-13/h5-11H,1-4H3
• InChI Key： ILGZWIYSDQMJAY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(=NC(C)=N2)N(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.5Ų